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Chemical Properties and Environmental Fate
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Compound Focus: Dodemorph acetate

CAS No.: 31717-87-0

Cat. No.: S569962

For research and development purposes, understanding the compound's physical and chemical behavior is

crucial. The following table consolidates key data from regulatory sources.

Property Value |/ Description Remarks

Melting Point 42 °C [1] -

Water Solubility (at 20°C, 746 mg/L [1] Moderate

PH 7)

Octanol-Water Partition 4.23 [1] High; indicates potential for

Coefficient (Log P) bioaccumulation

Vapour Pressure (at 20°C) 12 mPa [1] Highly volatile; application drift
is a concern

Dissociation Constant 8.5 [1] Weak acid

(pKa)

Formulation Examples Emulsifiable concentrates, wettable -

powders, granules [1] [2]

Mechanism of Action and Resistance
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Dodemorph acetate exhibits systemic activity with both protective and curative action [1]. Its primary
mode of action is the disruption of ergosterol biosynthesis, a critical component for the integrity and
function of fungal cell membranes [1] [3]. By inhibiting key enzymes in the sterol biosynthesis pathway, it

weakens the cell wall and ultimately leads to fungal cell death [3].

It is classified by the Fungicide Resistance Action Committee (FRAC) under Group 5, and resistance to
morpholine fungicides is documented [1]. The following diagram illustrates its specific molecular target

within the ergosterol biosynthesis pathway.
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Diagram: Dodemorph acetate inhibits key enzymes (Al4-reductase and A8 — A7-isomerase) in the ergosterol

biosynthesis pathway, preventing formation of functional fungal cell membranes [1].

Analytical Standards and Protocols

For researchers conducting analysis, the compound is available as an analytical standard, suitable for both
HPLC and gas chromatography (GC) techniques [4]. Here is a generalized protocol for the analysis of

dodemorph acetate residues:

¢ Instrument Technique: High-Performance Liquid Chromatography (HPLC) is a suitable and
commonly used method [4].

e Sample Preparation: This typically involves an extraction step using an appropriate organic solvent,
followed by a cleanup process to remove interfering matrix components from the sample.

¢ Chromatographic Separation: A common approach involves using a reverse-phase C18 column. A
reported mobile phase consists of a mixture of acetonitrile, water, and phosphoric acid. For mass
spectrometry-compatible applications, phosphoric acid can be replaced with formic acid [3].

e Detection: UV/VIS or Mass Spectrometric detectors can be employed. Refer to the product's
Certificate of Analysis for more specific instrument parameters [4].

Industrial Synthesis and Purification

On an industrial scale, the synthesis of dodemorph acetate involves the alkylation of 2,6-
dimethylmorpholine with cyclododecyl bromide under basic conditions, often using sodium hydride in
tetrahydrofuran (THF) [3]. The process is optimized in high-pressure reactors at controlled temperatures (80-
120°C) [3]. A key challenge in production is the separation of its cis and trans isomeric forms. The primary
technique for this is High-Performance Liquid Chromatography (HPLC) using specialized columns with

low silanol activity [3].

Emerging Research and Potential Applications

While traditionally an agricultural fungicide, recent scientific exploration has revealed other potential

biological activities and research applications for dodemorph acetate.
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¢ Insecticidal Target Identification: A 2023 proteomics study on Aedes aegypti mosquitoes
investigated the insecticidal mechanism of a Streptomyces sp. extract. Molecular docking simulations
within that study suggested a strong interaction between dodemorph (a compound in the
extract) and the mosquito protein Fructose-bisphosphate aldolase (FBA), proposing FBA as a
potential protein target for new insecticide development [5].

¢ Antibacterial Activity: Preliminary studies suggest that dodemorph acetate may exhibit
antibacterial activity against specific bacterial strains, including multidrug-resistant *Pseudomonas
aeruginosa*, indicating its potential as a lead compound for novel antibiotics [3].

Key Takeaways for Researchers

Dodemorph acetate is a well-characterized sterol biosynthesis inhibitor with a specific molecular target. Its
high log P value and volatility are critical factors for environmental and metabolic fate studies. Beyond its
agricultural use, it is emerging as an interesting compound in life science research, showing potential for

novel insecticidal and antibacterial applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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